Cas no 89112-92-5 (4H-1-Benzopyran-4-one, 6,8-dichloro-2-(2-chlorophenyl)-)

4H-1-Benzopyran-4-one, 6,8-dichloro-2-(2-chlorophenyl)- structure
89112-92-5 structure
Product Name:4H-1-Benzopyran-4-one, 6,8-dichloro-2-(2-chlorophenyl)-
CAS No:89112-92-5
MF:C15H7Cl3O2
MW:325.573881387711
CID:611826
PubChem ID:688878
Update Time:2025-04-19

4H-1-Benzopyran-4-one, 6,8-dichloro-2-(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one, 6,8-dichloro-2-(2-chlorophenyl)-
    • 6,8-dichloro-2-(2-chlorophenyl)chromen-4-one
    • GNSKIYXSRRHZJI-UHFFFAOYSA-N
    • DTXSID70350988
    • AKOS002182036
    • 6,8-dichloro-2-(2-chlorophenyl)-4H-chromen-4-one
    • 89112-92-5
    • 6,8,2'-Trichloroflavone
    • Inchi: 1S/C15H7Cl3O2/c16-8-5-10-13(19)7-14(20-15(10)12(18)6-8)9-3-1-2-4-11(9)17/h1-7H
    • InChI Key: GNSKIYXSRRHZJI-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC2C(C=C(C3C=CC=CC=3Cl)OC=21)=O)Cl

Computed Properties

  • Exact Mass: 323.951163g/mol
  • Monoisotopic Mass: 323.951163g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 26.3Ų
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